Cas no 2229384-36-3 (methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate
• CAS No: 2229384-36-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6595260
• PubChem ID: 165777966
• Update Time: 2025-06-12

methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate
• EN300-1737289
• 2229384-36-3

• Inchi： 1S/C11H15NO3/c1-12-8-9(5-3-4-6-13)7-10(12)11(14)15-2/h6-8H,3-5H2,1-2H3
• InChI Key： DUUNWKRAPVCYFB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)CCCC=O)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate

Introduction to Methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate (CAS No. 2229384-36-3)

Methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate, identified by the CAS number 2229384-36-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The unique structural features of methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of this compound consists of a pyrrole ring substituted with a methyl group at the 1-position, a 4-oxobutyl group at the 4-position, and a carboxylate ester at the 2-position. This arrangement confers upon it distinct chemical properties that are conducive to further functionalization and derivatization. The presence of the 4-oxobutyl moiety introduces a polar, hydrophilic region, which can enhance solubility in aqueous environments, while the ester group provides a site for further chemical modifications, such as hydrolysis or transesterification.

In recent years, there has been growing interest in pyrrole derivatives due to their potential applications in drug discovery and development. Pyrroles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate suggests that it may possess similar bioactivities or serve as a precursor for compounds with enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of the pyrrole core with the 4-oxobutyl and ester functionalities provides a versatile scaffold for designing novel molecules. Researchers have leveraged this compound to synthesize analogs with improved pharmacokinetic profiles or targeted biological interactions. For instance, modifications at the ester position have been explored to enhance metabolic stability or to introduce specific pharmacophores that interact with biological targets.

The synthesis of methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the pyrrole ring, followed by selective alkylation and esterification to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing both reaction times and byproduct formation.

The compound's relevance is further underscored by its incorporation into ongoing research projects aimed at developing new therapeutic agents. For example, recent studies have focused on using derivatives of this compound to explore their potential as inhibitors of enzymes involved in cancer progression or as modulators of immune responses. The< strong> 4-oxobutyl group, in particular, has been investigated for its ability to interact with specific protein targets, offering a promising avenue for structure-based drug design.

In addition to its pharmaceutical applications, methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate has shown promise in materials science. Its unique structural features make it a candidate for developing new polymers or functional materials with tailored properties. The ability to incorporate such compounds into larger molecular frameworks could lead to innovations in areas such as biodegradable plastics or smart materials that respond to environmental stimuli.

The future prospects for this compound are bright, with ongoing research efforts aimed at expanding its utility and understanding its full potential. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to drive further discoveries and applications. As synthetic methodologies continue to evolve, the accessibility of high-quality intermediates like methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate will undoubtedly facilitate more rapid progress in drug development and material science.

In conclusion, methyl 1-methyl-4-(4-oxobutyl)-1H-pyrrole-2-carboxylate (CAS No. 2229384-36-3) represents a significant advancement in synthetic chemistry and medicinal chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents and functional materials. As our understanding of its properties continues to grow, so too will its impact on scientific innovation and technological progress.